Cas no 1803741-95-8 (2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole)

• Product Name: 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole
• CAS No: 1803741-95-8
• MF: C₉H₅ClINO₂
• MW: 321.498973608017
• CID: 4818597
• Update Time: 2025-05-22

2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole

• Inchi： 1S/C9H5ClINO2/c10-4-6(13)9-12-8-5(11)2-1-3-7(8)14-9/h1-3H,4H2
• InChI Key： SWQBNZAZVDABCL-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1N=C(C(CCl)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1

Additional information on 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole

Comprehensive Guide to 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole (CAS: 1803741-95-8): Properties, Applications, and Research Insights

The chemical compound 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole (CAS: 1803741-95-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. This iodo-substituted benzoxazole derivative features a unique combination of functional groups, including a chloroacetyl moiety and an iodine atom, which contribute to its distinctive chemical behavior and potential applications. Researchers are particularly interested in this compound due to its structural features that make it valuable for drug discovery and material synthesis.

From a molecular perspective, 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole belongs to the benzoxazole family, a class of compounds known for their diverse biological activities and photophysical properties. The presence of both electron-withdrawing (chloroacetyl and iodo) groups creates interesting electronic effects that influence the compound's reactivity. Recent studies have focused on how these structural characteristics affect the molecule's potential as a building block in medicinal chemistry, particularly for developing targeted therapies and diagnostic agents.

The synthesis of 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern green chemistry approaches are being explored to optimize its production, addressing growing concerns about sustainable chemical manufacturing. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize this compound and verify its structural integrity.

In pharmaceutical research, 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole has shown promise as a pharmacophore in drug design. Its benzoxazole core is known to interact with various biological targets, while the iodine atom offers opportunities for radio-labeling in diagnostic applications. Current investigations focus on its potential role in developing anti-inflammatory agents and central nervous system modulators, aligning with the growing demand for novel neurological treatments.

Material scientists are exploring applications of 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole in organic electronics and luminescent materials. The compound's conjugated system and heavy atom effect make it interesting for OLED technologies and molecular sensors. Recent breakthroughs in optoelectronic materials have highlighted the importance of such specialized heterocycles in advancing display technologies and energy-efficient lighting solutions.

From a commercial perspective, the market for specialty chemicals like 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole is expanding, driven by increasing R&D investments in precision medicine and advanced materials. Suppliers emphasize the importance of high-purity grades and custom synthesis services to meet diverse research needs. The compound's stability and solubility properties are carefully documented to facilitate its use in various experimental settings.

Recent scientific literature reveals growing interest in the structure-activity relationships of iodinated benzoxazole derivatives, with 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole serving as a key reference compound. Computational chemistry studies are providing insights into its molecular interactions and electronic properties, supporting rational drug design efforts. These developments align with current trends in computer-aided molecular design and AI-assisted drug discovery.

Handling and storage recommendations for 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole emphasize standard laboratory safety practices. Researchers are advised to consider its photochemical stability and moisture sensitivity when planning experiments. Proper documentation and analytical verification are essential when working with this compound to ensure research reproducibility, a critical factor in modern scientific investigations.

The future research directions for 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole include exploring its potential in catalysis and as a ligand in coordination chemistry. Its unique structural features may enable novel applications in asymmetric synthesis and metal-organic frameworks. These investigations contribute to the broader field of functional organic materials and smart molecular systems.

For researchers considering working with 2-(2-Chloroacetyl)-4-iodobenzo[d]oxazole, it's important to consult recent literature on heterocyclic compound reactivity and iodo-organic chemistry. The compound's versatility makes it valuable across multiple disciplines, from medicinal chemistry to materials science. As synthetic methodologies advance, we anticipate seeing more innovative applications of this interesting molecular scaffold in cutting-edge research.